2-((2-Ethylhexyl)oxy)-5-methoxyterephthalohydrazide

• Molecular Formula: C17H28N4O4
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 2-(2-ethylhexoxy)-5-methoxybenzene-1,4-dicarbohydrazide
• InChI: InChI=1S/C17H28N4O4/c1-4-6-7-11(5-2)10-25-15-9-12(16(22)20-18)14(24-3)8-13(15)17(23)21-19/h8-9,11H,4-7,10,18-19H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: POOVJZNMAYGCLZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)COC1=CC(=C(C=C1C(=O)NN)OC)C(=O)NN

Description

2-((2-Ethylhexyl)oxy)-5-methoxyterephthalohydrazide is an organic compound with potential applications in various fields, including chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes an ethylhexyl group, a methoxy group, and a terephthalohydrazide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((2-Ethylhexyl)oxy)-5-methoxyterephthalohydrazide typically involves the reaction of 2-ethylhexanol with methoxyterephthalic acid hydrazide under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as a Lewis acid, to facilitate the formation of the desired product . The reaction conditions, including temperature and solvent choice, play a crucial role in determining the yield and purity of the final compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and high yield. The process may include steps such as purification through recrystallization or chromatography to remove impurities and obtain a high-purity product .

Chemical Reactions Analysis

Types of Reactions

2-((2-Ethylhexyl)oxy)-5-methoxyterephthalohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its chemical properties.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized to achieve the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

2-((2-Ethylhexyl)oxy)-5-methoxyterephthalohydrazide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic applications, such as in drug development and delivery systems.

Industry: Utilized in the production of polymers, coatings, and other industrial materials.

Mechanism of Action

The mechanism of action of 2-((2-Ethylhexyl)oxy)-5-methoxyterephthalohydrazide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

2-Ethylhexyl glycidyl ether: A compound with similar structural features, used as a reactive diluent in epoxy resins.

2-Ethylhexanol: A versatile solvent and intermediate used in the production of plasticizers, surfactants, and other chemicals.

Uniqueness

2-((2-Ethylhexyl)oxy)-5-methoxyterephthalohydrazide is unique due to its specific combination of functional groups, which confer distinct chemical and physical properties. This uniqueness makes it suitable for specialized applications in various fields, distinguishing it from other similar compounds .